Cas no 1060810-29-8 (5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde)

• Product Name: 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde
• CAS No: 1060810-29-8
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 1179353
• PubChem ID: 72212298
• Update Time: 2025-06-08

5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde
• 1060810-29-8
• DB-095233
• 5-CHLORO-2-(TRIFLUOROMETHYL)ISONICOTINALDEHYDE
• AB68181

• Inchi： 1S/C7H3ClF3NO/c8-5-2-12-6(7(9,10)11)1-4(5)3-13/h1-3H
• InChI Key： FWLOVHZBOXWMOL-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C=C1C=O

Computed Properties

• Exact Mass: 208.9855259g/mol
• Monoisotopic Mass: 208.9855259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30Ų

Additional information on 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde

Introduction to 5-Chloro-2-(Trifluoromethyl)pyridine-4-carbaldehyde (CAS No. 1060810-29-8)

5-Chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde (CAS No. 1060810-29-8) is a versatile and highly functionalized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of a chloro-substituted pyridine ring and a trifluoromethyl group, which endows it with a range of valuable properties and potential applications.

The molecular structure of 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde consists of a pyridine ring with a chlorine atom at the 5-position and a trifluoromethyl group at the 2-position. The presence of these substituents imparts significant electronic and steric effects, making this compound an excellent building block for the synthesis of more complex molecules. The aldehyde functional group at the 4-position further enhances its reactivity and utility in various chemical transformations.

In recent years, 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. The trifluoromethyl group is known to improve the metabolic stability and lipophilicity of drug candidates, while the chloro-substituted pyridine ring can enhance binding affinity to specific biological targets. These properties make it an attractive starting material for the development of novel therapeutic agents.

One notable area of research involving 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde is in the development of inhibitors for various enzymes and receptors. For instance, studies have shown that derivatives of this compound can effectively inhibit kinases, which are key enzymes involved in cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The ability to modulate these pathways through targeted inhibition has significant therapeutic potential.

Beyond medicinal chemistry, 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde has also found applications in materials science. The unique electronic properties of the trifluoromethyl group make it an excellent candidate for the synthesis of functional materials with enhanced electronic and optical properties. For example, researchers have utilized this compound as a building block for the preparation of conductive polymers and organic semiconductors, which have potential applications in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In addition to its synthetic utility, 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde has been explored for its role in chemical biology. The ability to introduce this compound into biological systems allows researchers to study the effects of specific chemical modifications on protein function and cellular behavior. This approach has been particularly useful in understanding the mechanisms underlying various biological processes and diseases.

The synthesis of 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde typically involves multistep procedures that require careful control of reaction conditions to achieve high yields and purity. Common synthetic routes include the reaction of 2-trifluoromethylpyridine with appropriate electrophiles followed by oxidation to form the aldehyde. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, making this compound more accessible for large-scale production.

In conclusion, 5-chloro-2-(trifluoromethyl)pyridine-4-carbaldehyde (CAS No. 1060810-29-8) is a highly valuable compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and chemical biology. Its unique combination of functional groups provides a robust platform for the development of novel molecules with diverse properties and potential uses. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in various scientific disciplines.